Cas no 936901-70-1 (3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol)

• Product Name: 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol
• CAS No: 936901-70-1
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 6782062
• PubChem ID: 57681096
• Update Time: 2025-08-04

3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol Chemical and Physical Properties

Names and Identifiers

• 936901-70-1
• 3-(8-chloroimidazo[1,5-alpha]pyrazin-3-yl)-1-hydroxymethylcyclobutanol
• SCHEMBL397564
• 3-(8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-hydroxymethylcyclobutanol
• 3-(8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-(hydroxymethyl)cyclobutanol
• 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol
• 3-(8-chloro-imidazo[1,5-a]pyrazin-3-yl)-1-hydroxymethyl-cyclobutanol
• NKMZJVVUJFOTFY-UHFFFAOYSA-N

• Inchi： 1S/C11H12ClN3O2/c12-9-8-5-14-10(15(8)2-1-13-9)7-3-11(17,4-7)6-16/h1-2,5,7,16-17H,3-4,6H2
• InChI Key： NKMZJVVUJFOTFY-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=C(C3CC(CO)(C3)O)N2C=CN=1

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6Ų

Additional information on 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol

Introduction to 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol (CAS No. 936901-70-1)

3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol, with the CAS number 936901-70-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines and features a unique cyclobutanol moiety, making it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol is characterized by a central cyclobutanol ring attached to an 8-chloroimidazo[1,5-a]pyrazine moiety. The presence of the chloro substituent on the imidazopyrazine ring and the hydroxymethyl group on the cyclobutanol ring imparts unique chemical and biological properties to this molecule. The cyclobutanol ring is known for its rigidity and conformational constraints, which can influence the compound's binding affinity and selectivity towards specific biological targets.

The synthesis of 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol typically involves a multi-step process that combines advanced organic synthesis techniques. One common approach involves the reaction of an appropriate cyclobutanol derivative with a chlorinated imidazopyrazine intermediate. The choice of starting materials and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic routes, making them more efficient and environmentally friendly.

In terms of biological activity, 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have highlighted its ability to modulate the activity of kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases. Additionally, this compound has exhibited potent anti-inflammatory properties, making it a potential candidate for treating conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol has been extensively investigated through in vitro and in vivo experiments. In cell-based assays, it has shown selective inhibition of target enzymes with minimal cytotoxicity towards normal cells. Animal models have further confirmed its efficacy in reducing inflammation and tumor growth. These findings suggest that this compound could be developed into a safe and effective therapeutic agent for various diseases.

The safety profile of 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)-hydroxymethylcyclobutanol (CAS No. 936901-70-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.